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Compound of Interest

Compound Name: NPD7155

Cat. No.: B1680001

Comparative Potency Analysis of NPD7155

An objective comparison of NPD7155's performance with alternative molecules is not possible
at this time due to the absence of publicly available experimental data.

Extensive searches for "NPD7155" and its associated chemical identifiers, including its
PubChem Compound ID (CID 95407155) and IUPAC name (1-[(2R)-1-(3-amino-4-
methoxyphenyl)-1-oxobutan-2-yl]piperidine-4-carboxylic acid), have not yielded any published
research, patents, or other documentation detailing its biological activity, mechanism of action,
or potency.

The information available is limited to the compound's chemical structure and basic
physicochemical properties. Without access to preclinical or clinical data, a meaningful
comparison to other molecules cannot be conducted.

For a comprehensive evaluation, the following information would be required:

» Biological Target: Identification of the specific enzyme, receptor, or pathway that NPD7155
interacts with.

 In Vitro Potency: Quantitative measures such as IC50 (half-maximal inhibitory concentration)
or EC50 (half-maximal effective concentration) values against its target.
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o Cellular Activity: Data from cell-based assays demonstrating the compound's effect on
cellular processes.

« In Vivo Efficacy: Results from animal models or human studies showcasing its therapeutic
effect.

e Mechanism of Action: A detailed understanding of how NPD7155 exerts its biological effects
at a molecular level.

Researchers and drug development professionals interested in the comparative potency of
NPD7155 are encouraged to monitor scientific literature and patent databases for future
disclosures of this information. Until such data becomes available, any assessment of its
performance relative to other molecules would be purely speculative.

 To cite this document: BenchChem. [how does NPD7155's potency compare to other
molecules]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680001#how-does-npd7155-s-potency-compare-to-
other-molecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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